Cas no 885279-16-3 (Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-, methyl ester
• CAS No: 885279-16-3
• MF: C₁₁H₇F₃O₃S
• MW: 276.231692552567
• MDL: MFCD07371539
• CID: 711633
• PubChem ID: 57355264
• Update Time: 2025-09-28

Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-, methyl ester
• 5-(TRIFLUOROMETHOXY)BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER,
• 5-TRIFLUOROMETHOXY-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 5-(trifluoromethoxy)-1-benzothiophene-2-carboxylate
• SCHEMBL15697592
• DTXSID20723002
• methyl 5-trifluoromethoxybenzo[b]thiophene-2-carboxylate
• A916895
• Methyl5-(trifluoromethoxy)benzo[b]thiophene-2-carboxylate
• 5-(Trifluoromethoxy)benzo[b]thiophene-2-carboxylic acid methyl ester
• 885279-16-3
• SB39539
• Methyl 5-(trifluoromethoxy)benzo[b]thiophene-2-carboxylate
• 5-Trifluoromethoxybenzo[b]thiophene-2-carboxylicacid methyl ester
• DB-359120

• MDL： MFCD07371539
• Inchi： 1S/C11H7F3O3S/c1-16-10(15)9-5-6-4-7(17-11(12,13)14)2-3-8(6)18-9/h2-5H,1H3
• InChI Key： SBWDLPVAPIPKRG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=C(C=CC1=2)OC(F)(F)F

Computed Properties

• Exact Mass: 276.00679974g/mol
• Monoisotopic Mass: 276.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 63.8Ų

Additional information on Benzo[b]thiophene-2-carboxylicacid, 5-(trifluoromethoxy)-, methyl ester

Exploring the Properties and Applications of Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester (CAS No. 885279-16-3)

Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester (CAS No. 885279-16-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzo[b]thiophene core and trifluoromethoxy substituent, offers a range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development and advanced material synthesis.

The structural features of Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester make it a valuable building block in organic synthesis. The methyl ester group enhances its reactivity, allowing for further derivatization, while the trifluoromethoxy moiety contributes to its stability and lipophilicity. These attributes are particularly relevant in the design of bioactive molecules, where such properties can influence pharmacokinetics and target binding.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their applications in pharmaceuticals and agrochemicals. The Benzo[b]thiophene scaffold, in particular, is known for its presence in several FDA-approved drugs, highlighting its pharmacological relevance. This compound’s CAS No. 885279-16-3 is frequently searched in scientific databases, reflecting its importance in ongoing research.

One of the key advantages of Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester is its versatility. It serves as a precursor in the synthesis of more complex molecules, including potential therapeutics for neurological disorders and inflammatory diseases. The trifluoromethoxy group is often associated with enhanced metabolic stability, a critical factor in drug design. This has led to a growing interest in the compound’s use in medicinal chemistry and drug discovery pipelines.

Beyond pharmaceuticals, Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester finds applications in material science. Its robust aromatic structure and functional groups make it suitable for developing advanced polymers and electronic materials. Researchers are exploring its potential in organic semiconductors and photovoltaic devices, where its electron-withdrawing trifluoromethoxy group could improve performance.

The synthesis of Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester typically involves multi-step organic reactions, including esterification and functional group transformations. Optimizing these processes is a focal point for chemists aiming to improve yield and purity. Given the compound’s CAS No. 885279-16-3, it is readily identifiable in chemical catalogs, facilitating procurement for research and industrial use.

Environmental and safety considerations are also paramount when working with Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester. While it is not classified as a hazardous material, proper handling and disposal protocols should be followed to ensure workplace safety. The compound’s stability under standard conditions makes it a practical choice for laboratory and industrial settings.

In summary, Benzo[b]thiophene-2-carboxylic acid, 5-(trifluoromethoxy)-, methyl ester (CAS No. 885279-16-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the benzo[b]thiophene core and trifluoromethoxy substituent, underscore its value in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in scientific and industrial communities is expected to grow.